Cas no 2171743-44-3 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylthiomorpholine-3-carboxylic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylthiomorpholine-3-carboxylic acid
• CAS No: 2171743-44-3
• MF: C₂₅H₂₈N₂O₅S
• MW: 468.565225601196
• CID: 5793652
• PubChem ID: 165463799
• Update Time: 2025-10-29

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylthiomorpholine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1514782
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanoyl]thiomorpholine-3-carboxylic acid
• 2171743-44-3
• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylthiomorpholine-3-carboxylic acid

• Inchi： 1S/C25H28N2O5S/c1-16(23(28)27-12-13-33-15-22(27)24(29)30)10-11-26-25(31)32-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-9,16,21-22H,10-15H2,1H3,(H,26,31)(H,29,30)
• InChI Key： KYGGKNVTEXITKW-UHFFFAOYSA-N
• SMILES： S1CCN(C(C(C)CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C(C(=O)O)C1

Computed Properties

• Exact Mass: 468.17189317g/mol
• Monoisotopic Mass: 468.17189317g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 697
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 121Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylthiomorpholine-3-carboxylic acid

Recent Advances in the Study of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylthiomorpholine-3-carboxylic acid (CAS: 2171743-44-3)

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylthiomorpholine-3-carboxylic acid (CAS: 2171743-44-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiomorpholine-3-carboxylic acid backbone and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promising potential in peptide synthesis and drug development. Recent studies have focused on its applications in solid-phase peptide synthesis (SPPS), where it serves as a key intermediate for the construction of complex peptide architectures.

One of the most notable advancements in the study of this compound is its role in the synthesis of peptide-based therapeutics. Researchers have demonstrated that the Fmoc-protected amino acid derivative can be efficiently incorporated into peptide chains, enabling the production of high-purity peptides with enhanced biological activity. The thiomorpholine moiety, in particular, has been shown to improve the stability and bioavailability of the resulting peptides, making it a valuable building block for pharmaceutical applications.

In addition to its utility in peptide synthesis, recent investigations have explored the compound's potential as a modulator of protein-protein interactions (PPIs). PPIs are critical targets in drug discovery, and the unique structural features of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylthiomorpholine-3-carboxylic acid have been leveraged to design inhibitors of specific protein complexes. Preliminary results suggest that this compound can disrupt key PPIs involved in disease pathways, opening new avenues for therapeutic intervention.

Another area of interest is the compound's application in the development of prodrugs. The Fmoc group, known for its stability under physiological conditions, can be selectively cleaved to release active drug molecules. This property has been exploited to design prodrugs with improved pharmacokinetic profiles, reducing off-target effects and enhancing drug delivery to specific tissues. Recent studies have highlighted the compound's compatibility with various drug conjugation strategies, further expanding its utility in medicinal chemistry.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylthiomorpholine-3-carboxylic acid. Researchers are actively working to optimize synthetic protocols to improve yield and purity, ensuring its reliable supply for both academic and industrial applications. Advances in chromatographic techniques and automated synthesis platforms are expected to address these challenges in the near future.

In conclusion, 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanoylthiomorpholine-3-carboxylic acid (CAS: 2171743-44-3) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, protein-protein interaction modulation, and prodrug development underscore its potential to drive innovation in drug discovery. Continued research efforts will likely uncover additional uses for this compound, further solidifying its importance in the field.